2-bromo-4-fluoro-3-methylpyridine

• Molecular Formula: C6H5BrFN
• Molecular Weight: 190
• CAS No.: 1227599-65-6

Description

2-bromo-4-fluoro-3-methylpyridine is a type of dihalogenated pyridine with a bromine and a fluorine at 2- and 4-positions. It is used as a starting material in the preparation of crown-ester-bipyridines and viologens through sodium or nickel reductive coupling, side chain oxidation, and esterification.

Synthesis Analysis

The synthesis of this compound can be achieved through various methods. One such method involves the Suzuki–Miyaura coupling, a widely-applied transition metal catalyzed carbon–carbon bond forming reaction. Another method involves the reaction of 2-bromopyridin-4-amine with sodium nitrite in aqueous HBF4.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using methods such as DFT and HF. These methods can be used to compute the Molecular Electrostatic Potential (MEP) and simulate the HOMO (highest occupied molecular orbital) and LUMO (lowest unoccupied molecular orbital) to achieve the frontier orbital gap.

Chemical Reactions Analysis

The chemical reactions involving this compound can be analyzed using various techniques. For instance, the conversion to the corresponding pyridine carboxaldehyde via peroxide initiated NBS gem-dibromination followed by hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its density, melting point, boiling point, structure, and molecular weight. It’s also worth noting that fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues.

Scientific Research Applications

2-Bromo-4-fluoro-3-methylpyridine has been used in a variety of scientific research applications. It has been used as a starting material in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. It has also been used in the synthesis of heterocyclic compounds, such as indoles, pyrroles, and thiophenes. In addition, it has been used in the synthesis of various polymers, such as poly(vinyl chloride) and poly(ethylene terephthalate).

Mechanism of Action

Target of Action

2-Bromo-4-fluoro-3-methylpyridine is a chemical compound used in various chemical reactions, including the Suzuki–Miyaura cross-coupling . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . The compound doesn’t have a specific biological target but serves as a reagent in chemical synthesis.

Mode of Action

The compound interacts with its targets through chemical reactions. For instance, in the Suzuki–Miyaura cross-coupling, it can react with organoboron reagents under mild and functional group tolerant conditions . The reaction involves the transfer of an organic group from boron to palladium .

Biochemical Pathways

As a chemical reagent, this compound doesn’t directly participate in biochemical pathways. For example, it’s used in the synthesis of fluoropyridines , which have interesting and unusual physical, chemical, and biological properties .

Result of Action

The result of the action of this compound is the formation of new compounds through chemical reactions. For instance, in the Suzuki–Miyaura cross-coupling, it contributes to the formation of carbon–carbon bonds .

Advantages and Limitations for Lab Experiments

2-Bromo-4-fluoro-3-methylpyridine has several advantages for use in laboratory experiments. It is relatively inexpensive and is stable under normal laboratory conditions. It is also soluble in many organic solvents, making it easy to handle and use in reactions. The main limitation of this compound is that it is not very reactive, so it may not be suitable for certain types of reactions.

Future Directions

There are several potential future directions for research involving 2-Bromo-4-fluoro-3-methylpyridine. One potential direction is to explore its use in the synthesis of other heterocyclic compounds, such as indoles and pyrroles. Another potential direction is to explore its use in the synthesis of polymers, such as poly(vinyl chloride) and poly(ethylene terephthalate). In addition, further research could be done to explore its potential use as a starting material for the synthesis of pharmaceuticals and agrochemicals.

Synthesis Methods

2-Bromo-4-fluoro-3-methylpyridine can be synthesized in several ways. One method involves the reaction of 4-fluorobenzaldehyde with hydrobromic acid in the presence of a base such as sodium hydroxide. This reaction yields 2-bromo-4-fluorobenzaldehyde, which can then be converted to this compound by reacting with dimethylformamide. Another method involves the reaction of 4-fluorobenzaldehyde with bromine in aqueous acetic acid. This yields 2-bromo-4-fluorobenzaldehyde, which can be converted to this compound by reacting with dimethylformamide.

Safety and Hazards

2-bromo-4-fluoro-3-methylpyridine is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Biochemical Analysis

Biochemical Properties

2-Bromo-4-fluoro-3-methylpyridine plays a significant role in biochemical reactions, particularly in the context of proteomics research. This compound can interact with various enzymes, proteins, and other biomolecules. For instance, it has been used as a building block in the synthesis of p38α mitogen-activated protein kinase inhibitors . These inhibitors are crucial in modulating cellular processes such as the release of pro-inflammatory cytokines. The interactions between this compound and these biomolecules are primarily based on its ability to form stable complexes and participate in catalytic reactions.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to affect the activity of p38α mitogen-activated protein kinase, which is involved in the regulation of inflammatory responses and stress signaling pathways . By inhibiting this kinase, this compound can alter the expression of genes related to inflammation and cellular stress responses.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can inhibit or activate enzymes by binding to their active sites, thereby modulating their activity. For instance, its role as a p38α mitogen-activated protein kinase inhibitor involves binding to the ATP-binding site of the enzyme, preventing its activation and subsequent phosphorylation of target proteins . This inhibition leads to changes in gene expression and cellular responses to stress and inflammation.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under standard laboratory conditions, but its activity may decrease over extended periods due to degradation . Long-term exposure to this compound in in vitro or in vivo studies has revealed sustained inhibition of target enzymes and prolonged modulation of cellular processes.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound can effectively inhibit target enzymes without causing significant toxicity. At higher doses, it may exhibit toxic or adverse effects, such as cellular damage or disruption of normal metabolic processes . Threshold effects have been observed, where a specific dosage range is required to achieve the desired biochemical effects without inducing toxicity.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. This compound can undergo biotransformation through processes such as oxidation, reduction, and conjugation, leading to the formation of metabolites that may retain or alter its biological activity . The metabolic flux and levels of metabolites can be influenced by the presence of this compound, affecting overall cellular metabolism.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. These interactions facilitate its localization to target sites where it can exert its biochemical effects . The compound’s distribution within the body can influence its efficacy and potential side effects, as it may accumulate in certain tissues or organs.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. This compound can be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications . Its localization within subcellular structures such as the nucleus, mitochondria, or endoplasmic reticulum can determine its interactions with biomolecules and subsequent biochemical effects.